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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core chemical and biotechnological

pathways for synthesizing glycolic acid (HOCH₂COOH), the simplest α-hydroxy acid. Valued

for its versatile applications—ranging from advanced skincare formulations to the production of

biodegradable polymers like polyglycolic acid (PGA)—understanding its synthesis is critical

for innovation in the chemical and pharmaceutical industries. This document details established

industrial processes and emerging bio-based routes, presenting quantitative data, detailed

experimental protocols, and process-flow visualizations to facilitate research and development.

Chapter 1: Chemical Synthesis Pathways
Traditional manufacturing of glycolic acid relies on chemical processes that leverage readily

available feedstocks. These methods are well-established and optimized for large-scale

production, though they often involve harsh reaction conditions and environmental

considerations.

Carbonylation of Formaldehyde
The catalyzed reaction of formaldehyde with carbon monoxide and water, known as

carbonylation, is the predominant and most cost-effective industrial method for glycolic acid
production.[1][2] This process was first disclosed by DuPont and involves reacting the

feedstocks in the presence of a strong acid catalyst at high temperatures and pressures.[3]
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The overall reaction is as follows: CH₂O + CO + H₂O → HOCH₂COOH

This method's primary advantage is its low cost.[1] However, it requires high pressures (30-90

MPa) and temperatures (130-200°C), posing significant engineering challenges.[4] The use of

corrosive homogeneous acid catalysts like sulfuric acid also complicates product purification.

Quantitative Data: Formaldehyde Carbonylation

Parameter Value Catalyst Reference

Temperature 130 - 200°C H₂SO₄, HCl, H₃PO₄

Pressure 30 - 90 MPa H₂SO₄, HCl, H₃PO₄

Yield ~90% (at 90 MPa) Acid Catalyst

Selectivity High Acid Catalyst

Experimental Protocol: Acid-Catalyzed Formaldehyde Carbonylation

Apparatus: A high-pressure autoclave reactor equipped with a heating mantle, stirrer, gas

inlet, and pressure gauge.

Materials: Formaldehyde (or its aqueous solution, formalin), water, carbon monoxide, and a

strong acid catalyst (e.g., sulfuric acid).

Procedure:

Charge the autoclave with an aqueous solution of formaldehyde (e.g., technical formalin)

and the acid catalyst.

Seal the reactor and purge it with an inert gas before introducing carbon monoxide.

Pressurize the reactor with carbon monoxide to the target pressure (e.g., 30-90 MPa).

Heat the reactor to the desired temperature (e.g., 200°C) while stirring continuously.

Maintain the reaction conditions for several hours until the reaction is complete, monitoring

pressure to track CO consumption.
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Cool the reactor to room temperature and carefully vent the excess carbon monoxide.

The resulting liquid product, a mixture of glycolic acid, water, and catalyst, is collected for

purification, which may involve neutralization or ion exchange to remove the acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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